Cas no 1804069-51-9 (3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile)

• Product Name: 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile
• CAS No: 1804069-51-9
• MF: C₁₁H₁₀F₃NS
• MW: 245.264011859894
• CID: 5005664
• Update Time: 2025-06-29

3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile

• Inchi： 1S/C11H10F3NS/c1-8-4-2-6-10(16-11(12,13)14)9(8)5-3-7-15/h2,4,6H,3,5H2,1H3
• InChI Key： OGHJIRQRHYHYHT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(C)=C1CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 49.1

Additional information on 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile

Introduction to 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile (CAS No. 1804069-51-9)

3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile, identified by the CAS number 1804069-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a nitrile functional group and a phenyl ring substituted with a methyl and trifluoromethylthio moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile consists of a phenyl ring substituted at the 2-position with a methyl group and at the 6-position with a trifluoromethylthio group. This substitution pattern contributes to the compound's distinct electronic properties, which can influence its interactions with biological targets. The nitrile group, located at the 3-position of the phenyl ring, is known to be a versatile functional group that can participate in various chemical reactions, including nucleophilic addition and condensation reactions. These characteristics make the compound a valuable scaffold for synthesizing more complex molecules with potential pharmacological activity.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate the activity of enzymes and receptors involved in disease pathways. The structural motifs present in 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile suggest that it may have interactions with proteins relevant to metabolic disorders, inflammatory responses, and other therapeutic areas. For instance, the trifluoromethylthio group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the presence of a nitrile group can serve as a handle for further chemical modifications, allowing for the exploration of analogues with improved pharmacokinetic properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve drug-like properties such as lipophilicity, solubility, and metabolic stability. The trifluoromethylthio substituent in 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile aligns with this trend, as fluorine atoms are known to enhance binding interactions by increasing hydrophobicity and reducing rotation around single bonds. Furthermore, the methyl group at the 2-position of the phenyl ring can contribute to steric hindrance, which may be beneficial in optimizing binding affinity to biological targets. These structural features make this compound an attractive candidate for further investigation.

The synthesis of 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the introduction of the nitrile group, followed by functionalization at the 2- and 6-positions of the phenyl ring. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations are often employed to achieve these modifications efficiently. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography is essential for characterizing the compound's structure and confirming its identity.

Once synthesized, 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile can be subjected to biological testing to evaluate its potential therapeutic effects. In vitro assays are commonly used to assess interactions with target enzymes and receptors, while cell-based assays provide insights into downstream signaling pathways and cellular responses. Preclinical studies may also involve animal models to evaluate pharmacokinetic profiles and safety profiles before moving into human clinical trials. The data generated from these studies will help determine whether this compound has sufficient potential to advance into further stages of drug development.

The significance of 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile extends beyond its immediate applications in drug discovery; it also serves as a valuable building block for synthesizing more complex molecules with tailored properties. By modifying different functional groups or introducing additional substituents, researchers can generate libraries of derivatives with enhanced efficacy or selectivity. This approach is particularly useful in fragment-based drug design, where small molecular fragments are incrementally modified to optimize their binding affinity and pharmacological activity.

The use of computational methods plays a crucial role in guiding synthetic strategies and predicting biological activity. Molecular modeling techniques such as docking simulations can help visualize how 3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile interacts with potential biological targets at an atomic level. These simulations provide insights into binding modes, key interaction sites, and possible conformational changes that may occur upon binding. Such information is invaluable for designing experiments aimed at optimizing lead compounds for therapeutic applications.

In conclusion,3-(2-Methyl-6-(trifluoromethylthio)phenyl)propanenitrile (CAS No. 1804069-51-9) represents an intriguing compound with potential applications in pharmaceutical research and drug development. Its unique structural features make it a versatile scaffold for synthesizing novel therapeutic agents targeting various disease pathways. Advances in synthetic chemistry combined with computational modeling have positioned this compound as a promising candidate for further exploration in medicinal chemistry.